13598-36-2(Phosphorous acid),Phoenicol,Phosphonsure

Phosphorous acid Properties

Names and Identifiers

- Phosphorous acid
- Phosphonic acid
- hydrogen phosphonate
- phosphorus(+3) trihydride cation trihydroxide
- Orthophosphorus
- orthophosphorus acid
- Phoenicol
- phosphorus acid
- rac-Phoenicol
- Orthophosphorous acid
- Phosphonsure
- AURORA KA-1076
- ORTHOPHOSPHOROUS
- Phospohorous acid
- O-PHOSPHOROUS ACID
- PhosphorousAcid>98%
- Phosphite aqueous solution
- +Expand
- MDL： MFCD00137258
- InChIKey： ABLZXFCXXLZCGV-UHFFFAOYSA-N
- Inchi： InChI=1S/H3O3P/c1-4(2)3/h4H,(H2,1,2,3)
- SMILES： OP(=O)O

Computed Properties

Exact Mass: 81.98200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Heavy Atom Count: 4
Complexity: 26.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.7
Tautomer Count: nothing
Surface Charge: 1

Experimental Properties

LogP: -0.63930
PSA: 81.00000
Merck: 14,7346
Water Partition Coefficient: dissolution
Boiling Point: 200 ºC
Melting Point: 73 ºC
Flash Point: 200°C
Color/Form: White or light yellow crystals, garlic flavor, easy to deliquescence. [1]
Stability/Shelf Life: Stable. Incompatible with strong bases. Hygroscopic.
Solubility: Soluble in water and ethanol. [6]
Sensitiveness: Air Sensitive & Hygroscopic
pka: pK1 1.29; pK2 6.74(at 25℃)
Density: 1.651 g/mL at 25 °C(lit.)

Phosphorous acid Security Information

Symbol: GHS05 GHS07
RTECS：SZ6400000
WGK Germany：1
Safety Term：8
Safety Instruction： S26-S36/37/39-S45
Packing Group：III
Packing Group：III
Risk Phrases：R22; R35
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 2834 8/PG 3
Hazard Statement： H302,H314
Warning Statement： P280,P305+P351+P338,P310
PackingGroup：III
Risk Phrases： 22-35
Signal Word：Danger
TSCA：Yes
HazardClass：8
FLUKA BRAND F CODES：3

Phosphorous acid Customs Data

HS CODE：2811199090
Customs Data：

China Customs Code:
2811199090

Phosphorous acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE91464-500g	Phosphorous(III) acid	13598-36-2	99.97% metals basis	500g	$98.00	2024-04-20
abcr	AB205238-500 g	Phosphorous acid, 97%; .	13598-36-2	97%	500 g	€63.40	2023-07-20
City Chemical	P4112-500GM	Phosphorous Acid	13598-36-2	98%	500gm	$38.92	2023-09-19
TRC	P359195-50g	Phosphorous Acid	13598-36-2		50g	$ 85.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	89407-2kg	Phosphorous acid, 97%	13598-36-2	97%	2kg	￥1871.00	2023-03-16
BAI LING WEI Technology Co., Ltd.	266364-500G	Phosphorous acid, 98%	13598-36-2	98%	500G	￥ 240	2022-04-26
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0680580223- 500g	Phosphorous acid	13598-36-2	99%	500g	¥ 52.9
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P102924-100g	Phosphorous acid	13598-36-2	AR,99%	100g	¥31.90	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P61990-500g	Phosphonic acid	13598-36-2		500g	¥48.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P815556-10kg	Phosphorous acid	13598-36-2	AR,99%	10kg	￥940.00	2022-09-28

Phosphorous acid Synthesis

Phosphorous acid Suppliers

Nantong Zhonghe Chemical New Material Co.LTD

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:HU GE BING

Phone:13003551299

Email:2369399482@qq.com

Lang fnag Peng Cai fine chemical co.,LTD

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:LI JU QING

Phone:15532638102

Email:13331070994@163.com

Shandong Jing Kun Chemical Co.,Ltd.

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:LV JING LI

Phone:13573387648

Email:lbhzll@163.com

Langfang Qianyao Technology Co., Ltd

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:LIU CHANG

Phone:17301291189

Email:17301291189@163.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

HU BEI YANG XIN YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:XIONG LEI

Phone:13092795037

Email:3003473323@qq.com

HanDan HuaJun Chenicals co.,Ltd

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:LI JING LI

Phone:17703101984

Email:34852110@qq.com

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:HUANG JING LI

Phone:18025840623

Email:sz@meryer.com

SHAN DONG MAN TANG HONG XIN CAI LIAO Co., Ltd.

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:WANG LIN

Phone:13065055261

Email:1643589804@qq.com

Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:13598-36-2)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

Phosphorous acid Related Literature

1. Organically pillared microporous zirconium phosphonates

Abraham Clearfield,Zhike Wang J. Chem. Soc. Dalton Trans. 2002 2937
2. Multifunctional p-phosphonated calixarenes

Adam D. Martin,Colin L. Raston Chem. Commun. 2011 47 9764
3. Stabilization of the tautomers HP(OH)2 and P(OH)3 of hypophosphorous and phosphorous acids as ligands

Dina N. Akbayeva,Massimo Di Vaira,Stefano Seniori Costantini,Maurizio Peruzzini,Piero Stoppioni Dalton Trans. 2006 389
4. The synthesis and modification of aluminium phosphonates

Gary B. Hix,Vinton J. Carter,David S. Wragg,Russell E. Morris,Paul A. Wright J. Mater. Chem. 1999 9 179
5. Multifunctional p-phosphonated calixarenes

Adam D. Martin,Colin L. Raston Chem. Commun. 2011 47 9764
6. Phosphorous acid–assisted electrochemical α-tetrahydrofuranylation of sulfonamides and amides

Zhuang Wang,Yuxiu Liu,Hongjian Song,Qingmin Wang Green Chem. 2023 25 1970
7. Organophosphonates as anchoring agents onto metal oxide-based materials: synthesis and applications

Remi Boissezon,Julien Muller,Vincent Beaugeard,Sophie Monge,Jean-Jacques Robin RSC Adv. 2014 4 35690
8. New prospects for the synthesis of N-alkyl phosphonate/phosphonic acid-bearing oligo-chitosan

N. Illy,G. Couture,R. Auvergne,S. Caillol,G. David,B. Boutevin RSC Adv. 2014 4 24042
9. Intermediate temperature proton conductors for PEM fuel cells based on phosphonic acid as protogenic group: A progress report

H. Steininger,M. Schuster,K. D. Kreuer,A. Kaltbeitzel,B. Bing?l,W. H. Meyer,S. Schauff,G. Brunklaus,J. Maier,H. W. Spiess Phys. Chem. Chem. Phys. 2007 9 1764
10. Synthetic applications of hypophosphite derivatives in reduction

Carole Guyon,Estelle Métay,Florence Popowycz,Marc Lemaire Org. Biomol. Chem. 2015 13 7879

Cas no 13598-36-2 (Phosphorous acid)

Phosphorous acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

Phosphorous acid Security Information

Phosphorous acid Customs Data

China Customs Code:

Phosphorous acid Price

Phosphorous acid Synthesis

Phosphorous acid Suppliers

Phosphorous acid Related Literature

Related Categories

13598-36-2 (Phosphorous acid) Related Products